Cas no 337506-83-9 (1,1-bis(4-fluorophenyl)butane-1,4-diol)

1,1-bis(4-fluorophenyl)butane-1,4-diol structure
337506-83-9 structure
Product Name:1,1-bis(4-fluorophenyl)butane-1,4-diol
CAS No:337506-83-9
MF:C16H16F2O2
MW:278.293851852417
CID:2945139
PubChem ID:169449070
Update Time:2025-04-21

1,1-bis(4-fluorophenyl)butane-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 1,1-bis(4-fluorophenyl)butane-1,4-diol
    • 1,1-bis(4-fluorophenyl)butan-1,4-diol;
    • 337506-83-9
    • 1,1-BIS-(4-FLUORO-PHENYL)-BUTANE-1,4-DIOL
    • F97580
    • Inchi: 1S/C16H16F2O2/c17-14-6-2-12(3-7-14)16(20,10-1-11-19)13-4-8-15(18)9-5-13/h2-9,19-20H,1,10-11H2
    • InChI Key: OPTKSTVQXWKMJE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(CCCO)O

Computed Properties

  • Exact Mass: 278.11200
  • Monoisotopic Mass: 278.11183607Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 2.97320
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